Cas no 1246819-63-5 (8-Methoxy Psoralen-13CD3)

• Product Name: 8-Methoxy Psoralen-13CD3
• CAS No: 1246819-63-5
• MF: C₁₂H₈O₄
• MW: 220.200663566589
• CID: 1060891
• PubChem ID: 71750058
• Update Time: 2025-04-20

8-Methoxy Psoralen-13CD3 Chemical and Physical Properties

Names and Identifiers

• 8-Methoxy Psoralen-13CD3
• 8-Methoxy Psoralen-1
• 9-(trideuteriomethoxy)furo[3,2-g]chromen-7-one
• Ammoidin-13CD3
• Geroxalen-13CD3
• Meladinin-13CD3
• Meladinine-13CD3
• Meladoxen-13CD3
• Meloxine-13CD3
• Methoxsalen-13CD3
• Oxsoralen-13CD3
• Oxypsoralen-13CD3
• Xanthotoxin-13CD3
• DTXSID30857983
• 9-[(~13~C,~2~H_3_)Methyloxy]-7H-furo[3,2-g][1]benzopyran-7-one
• 1246819-63-5

• Inchi： 1S/C12H8O4/c1-14-12-10-8(4-5-15-10)6-7-2-3-9(13)16-11(7)12/h2-6H,1H3/i1+1D3
• InChI Key： QXKHYNVANLEOEG-KQORAOOSSA-N
• SMILES： O1C=CC2C=C3C=CC(=O)OC3=C(C1=2)O[13C]([2H])([2H])[2H]

Computed Properties

• Exact Mass: 220.06400
• Monoisotopic Mass: 220.06444381g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 48.7Ų

Experimental Properties

• Melting Point: 138-141°C
• Solubility: Chloroform (Slightly, Sonicated), DMSO (Slightly)
• PSA: 52.58000
• LogP: 2.54780

8-Methoxy Psoralen-13CD3 Security Information

• Storage Condition：-20°C Freezer, Under inert atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Linear furanocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Furanocoumarins Linear furanocoumarins